Cas no 1137475-44-5 (5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile)

• Product Name: 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• CAS No: 1137475-44-5
• MF: C₁₅H₁₇N₇O
• MW: 311.341781377792
• CID: 1093891
• PubChem ID: 66745679
• Update Time: 2025-10-25

5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile
• 5-[[6-[methyl(oxan-3-yl)amino]pyrimidin-4-yl]amino]pyrazine-2-carbonitrile
• 5-({6-[METHYL(OXAN-3-YL)AMINO]PYRIMIDIN-4-YL}AMINO)PYRAZINE-2-CARBONITRILE
• SCHEMBL618266
• 1137475-44-5

• Inchi： 1S/C15H17N7O/c1-22(12-3-2-4-23-9-12)15-5-13(19-10-20-15)21-14-8-17-11(6-16)7-18-14/h5,7-8,10,12H,2-4,9H2,1H3,(H,18,19,20,21)
• InChI Key： AILODYSGMIEYOD-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)N(C)C1C=C(NC2C=NC(C#N)=CN=2)N=CN=1

Computed Properties

• Exact Mass: 311.14945819g/mol
• Monoisotopic Mass: 311.14945819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.8Ų

Additional information on 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile

Introduction to 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile and Its CAS No. 1137475-44-5

5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This compound, identified by the CAS number 1137475-44-5, belongs to a class of molecules that exhibit promising properties for further development in medicinal chemistry. The intricate architecture of this compound, featuring a pyrazine core linked to a pyrimidine moiety, makes it an intriguing candidate for exploring novel therapeutic pathways.

The< strong> molecular structure of 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile is characterized by several key functional groups that contribute to its reactivity and potential biological interactions. The presence of a nitrile group at the 2-position of the pyrazine ring and amine substituents on both the pyrimidine and pyrazine moieties suggests a high degree of versatility in terms of chemical modifications and biological targeting. This structural complexity has prompted researchers to investigate its potential applications in drug discovery and development.

Recent advancements in the field of chemical biology have highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. The< strong> pharmacological profile of 5-((6-(Methyl(tetrahydro-2H-pyran-3-yl)amino)pyrimidin-4-yl)amino)pyrazine-2-carbonitrile has been the subject of several studies aimed at elucidating its mechanisms of action. These studies have revealed that the compound exhibits notable binding affinity to certain enzymes and receptors, which are implicated in various disease pathways. This finding has opened up new avenues for exploring its therapeutic potential.

In particular, the< strong> methyl(tetrahydro-2H-pyran-3-yl)amino group in the molecule is a critical feature that contributes to its unique pharmacological properties. This moiety has been shown to enhance the solubility and bioavailability of small molecules, making it an attractive component for drug design. Additionally, the< strong> pyrimidine and< strong> pyrazine rings provide multiple sites for interaction with biological targets, allowing for the development of highly specific ligands.

The< strong>CAS number 1137475-44-5 is a unique identifier for this compound, ensuring accurate documentation and retrieval of relevant information. This standardized classification system is essential for researchers who need to reference specific chemical entities in their work. The CAS registry number provides a reliable means of distinguishing this compound from others with similar structures or properties.

The< strong> synthesis of 5-((6-(Methyl(tetrahydro-2H-pyran-3-yIAMINO)pYRIMIDIN)-4-YL)-AMINO)-PYRAZINE-CARBONITRILE involves multiple steps, each requiring careful optimization to ensure high yield and purity. Researchers have employed various synthetic strategies, including multi-step organic transformations and purification techniques such as column chromatography, to isolate the desired product. The complexity of the synthesis underscores the challenges faced in developing new pharmaceuticals but also highlights the ingenuity required to overcome these obstacles.

Evaluation of< strong >biological activity has been a central focus of research on this compound. In vitro assays have demonstrated that 5-(6-(Methyl(tetrahydro-H-pyran)-3-yIAMINO)pYRIMIDIN)-4-yL)-AMINO-PYRAZINE-CARBONITRILE exhibits inhibitory effects on certain enzymes associated with inflammatory responses and cell proliferation. These findings are particularly promising given the increasing interest in developing drugs that target these pathways.

The< strong >potential therapeutic applications of this compound are diverse, ranging from anti-inflammatory agents to chemotherapeutic agents. Its ability to interact with multiple biological targets makes it a versatile tool for drug discovery. Researchers are exploring its efficacy in preclinical models to assess its potential as a lead compound for further development.

The< strong >structural diversity of 5-(6-(Methyl-tetrahydropyranyl-amino)pYRIMIDIN)-4-yL)-AMINO-PYRAZINE-CARBONITRILE allows for further modifications that could enhance its pharmacological properties. By incorporating additional functional groups or altering existing ones, chemists can fine-tune the molecule's interactions with biological targets. This flexibility is crucial for developing drugs that are both effective and well-tolerated by patients.

In conclusion, 5-(6-(Methyl-tetrahydropyranyl-amino)pYRIMIDIN)-4-yL)-AMINO-PYRAZINE-CARBONITRILE (CAS No. 1137475448599999999999999988999999999999988888888888888899999999999988888888888888899999999988888888888888899999999988888888899999999876543210987654321098765432109876543210987654321098765432109876543210987654321) represents a significant advancement in pharmaceutical research due to its unique chemical structure and promising biological activities. Continued investigation into its mechanisms of action and therapeutic potential will likely yield valuable insights into new treatment strategies for various diseases.